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Compound of Interest

Compound Name: 2-Amino-4-methoxybenzoic acid

Cat. No.: B181750

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of 2-Amino-4-methoxybenzoic acid, a key
organic building block. It covers its fundamental physicochemical properties, a standard
experimental protocol for its synthesis, and its relevance in various research and development
applications.

Core Physicochemical Properties

2-Amino-4-methoxybenzoic acid, also known as 4-Methoxyanthranilic acid, is an aromatic
amino acid derivative.[1] Its structural characteristics—an amino group, a methoxy group, and a
carboxylic acid group on a benzene ring—make it a versatile intermediate in organic synthesis.

[1](21(3]

The essential quantitative data for 2-Amino-4-methoxybenzoic acid are summarized below.
The molecular weight is derived from its chemical formula, CsHoNO3s, by summing the atomic
weights of its constituent atoms (eight carbons, nine hydrogens, one nitrogen, and three
oxygens).[4][5][6]
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Property Value Reference
Molecular Weight 167.16 g/mol [21[4]115]1[6][7]
Monoisotopic Mass 167.058243149 Da [4]
Molecular Formula CsHoNO3 [41[5]1[6][7]
CAS Number 4294-95-5 [41151[7]
Melting Point 173.5°C

Boiling Point 339.80 °C

2-amino-4-methoxybenzoic
IUPAC Name "
aci

[4]

Topological Polar Surface Area  72.55 A2

[5]

Hydrogen Bond Donors 2 [5]
Hydrogen Bond Acceptors 3 [5]
Rotatable Bonds 2 [5]

Experimental Protocol: Synthesis via Catalytic

Hydrogenation

A common and efficient method for synthesizing 2-Amino-4-methoxybenzoic acid is through

the catalytic hydrogenation of its nitro precursor, 4-Methoxy-2-nitrobenzoic acid.[3][7] This

process involves the reduction of the nitro group (-NO2) to an amino group (-NH2) using

hydrogen gas and a palladium catalyst.

o 4-Methoxy-2-nitrobenzoic acid (starting material)
o Methanol (solvent)

e 10% Palladium on carbon (Pd/C) catalyst

e Hydrogen gas (H2)
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» Celite or diatomaceous earth (for filtration)

o Standard laboratory glassware for atmospheric pressure reactions
« Filtration apparatus

» Rotary evaporator

» Reaction Setup: Dissolve 4-Methoxy-2-nitrobenzoic acid (e.g., 3.0 g, 16.4 mmol) in methanol
(e.g., 80 mL) in a suitable reaction flask.[3][7]

o Catalyst Addition: Carefully add the 10% Palladium on carbon catalyst (e.g., 300 mg) to the
solution.[3][7]

» Hydrogenation: Purge the flask with hydrogen gas and maintain a hydrogen atmosphere at
room temperature and normal pressure.[3][7]

e Reaction Monitoring: Stir the reaction mixture vigorously for approximately 18 hours.[3][7]
The reaction progress can be monitored by techniques such as Thin Layer Chromatography
(TLC).

o Work-up: Upon completion, filter the reaction mixture through a pad of Celite or
diatomaceous earth to remove the palladium catalyst.[3][7]

« |solation: Concentrate the filtrate to dryness using a rotary evaporator under reduced
pressure.[3][7]

e Product: The resulting product, 2-Amino-4-methoxybenzoic acid, is typically obtained as a
colorless or off-white solid with a high yield (approaching 100% in reported instances).[1][3]

[7]

Visualized Workflows and Pathways

Diagrams are essential for illustrating complex chemical processes and relationships. Below
are Graphviz diagrams representing the synthesis workflow and the molecular structure.

This diagram outlines the key steps in the synthesis of 2-Amino-4-methoxybenzoic acid from
its nitro precursor.
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Caption: Synthesis workflow for 2-Amino-4-methoxybenzoic acid.

This diagram illustrates the relationship between the functional groups within the 2-Amino-4-

methoxybenzoic acid molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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